N,N-Dimethyl-2-(piperidin-4-yloxy)acetamide
Cat. No. B1386218
M. Wt: 186.25 g/mol
InChI Key: PXQGVGQYTHXWEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08129380B2
Procedure details
Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate (81) (3.0 g, 9.36 mmol) and palladium on carbon (0.100 g, 0.94 mmol) were added to ethanol (40 mL). This was stirred for 3 hours under an atmosphere of hydrogen. The reaction was filtered and the solvent evaporated to afford a viscous clear oil. The crude product was purified by distillation at 0.5 mBar, collecting fractions that distilled at 90° C. to afford the desired material as a colourless oil (1.000 g, 57.3% yield); 1H NMR (400.132 MHz, CDCl3) δ 1.51-1.42 (2H, m), 1.98-1.92 (2H, m), 2.63-2.57 (2H, m), 2.95 (3H, s), 3.10-3.05 (5H, m), 3.51-3.44 (1H, m), 4.17 (2H, s) NH proton missing.
Name
Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate
Quantity
3 g
Type
reactant
Reaction Step One
Name
Yield
57.3%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][N:2]([CH3:23])[C:3](=[O:22])[CH2:4][O:5][CH:6]1[CH2:11][CH2:10][N:9](C(OCC2C=CC=CC=2)=O)[CH2:8][CH2:7]1>[Pd].C(O)C>[CH3:1][N:2]([CH3:23])[C:3](=[O:22])[CH2:4][O:5][CH:6]1[CH2:7][CH2:8][NH:9][CH2:10][CH2:11]1
|
Inputs
Step One
|
Name
|
Benzyl 4-(2-(dimethylamino)-2-oxoethoxy)piperidine-1-carboxylate
|
|
Quantity
|
3 g
|
|
Type
|
reactant
|
|
Smiles
|
CN(C(COC1CCN(CC1)C(=O)OCC1=CC=CC=C1)=O)C
|
|
Name
|
|
|
Quantity
|
0.1 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
This was stirred for 3 hours under an atmosphere of hydrogen
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The reaction was filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to afford a viscous clear oil
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The crude product was purified by distillation at 0.5 mBar
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
collecting fractions
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
that distilled at 90° C.
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN(C(COC1CCNCC1)=O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: PERCENTYIELD | 57.3% | |
| YIELD: CALCULATEDPERCENTYIELD | 57.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
